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Compound of Interest

Compound Name: 1,3-Dibromo-5-chlorobenzene

Cat. No.: B031355 Get Quote

In-Depth Technical Safety Guide: 1,3-Dibromo-5-
chlorobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for 1,3-Dibromo-5-chlorobenzene
(CAS No. 14862-52-3), a halogenated aromatic compound. The following sections detail its

hazards, safe handling protocols, and emergency procedures to ensure the safety of laboratory

and research personnel.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,3-Dibromo-5-chlorobenzene is

presented below. These properties are essential for understanding its behavior and for making

informed decisions regarding handling and storage.
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Property Value Source

Molecular Formula C₆H₃Br₂Cl [1][2][3][4]

Molecular Weight 270.35 g/mol [1][2][3]

CAS Number 14862-52-3 [1][3][5][6]

Appearance
White to pale cream crystals or

powder
[7]

Melting Point 91-94 °C [4][8]

Boiling Point 256 °C [8]

Density 2.021 g/cm³ (Predicted) [4][8]

Solubility Soluble in Toluene [8][9]

Storage Temperature
Room Temperature, in a cool,

dark, and dry place
[8]

Hazard Identification and Classification
1,3-Dibromo-5-chlorobenzene is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[6]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Signal Word: Warning[1][2][3][6]
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Hazard Pictogram:

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are critical to minimize exposure and ensure safety.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[5][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][10]

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield (conforming to EN 166 or NIOSH

standards).[5][6]

Skin Protection
Wear protective gloves (chemical-impermeable)

and a lab coat.[5][6]

Respiratory Protection
If dust or vapors are generated, use a NIOSH-

approved respirator.[6]

General Hygiene Practices
Wash hands thoroughly after handling.[1][3][5][6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3][5][6]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Contaminated clothing should be removed and washed before reuse.[1][6]
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial. The following table

outlines the recommended first aid procedures.

Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][3][5][6]

If not breathing, give artificial respiration.[3][5]

Seek medical attention if you feel unwell.[1][5][6]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[5] Get medical attention if skin

irritation occurs.[1][6]

Eye Contact

Rinse cautiously with water for several minutes.

[1][5][6] Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes.[1][5][6] Get medical attention.[5]

Ingestion

Clean mouth with water.[5] Do NOT induce

vomiting.[11] Seek immediate medical attention.

[5]

Accidental Release and Disposal
Proper procedures must be followed in the event of a spill to prevent environmental

contamination and exposure.

Accidental Release Measures
Ensure adequate ventilation.[1][5]

Evacuate personnel to safe areas.[1][6]

Wear appropriate personal protective equipment as described in Section 3.2.[1][5][6]
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Avoid dust formation.[1][6]

Sweep up the spilled material and shovel it into a suitable container for disposal.[5]

Do not let the chemical enter the environment.[5]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and

international regulations.[6]

Do not empty into drains.[5]

Storage and Incompatibility
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5][6]

Keep away from heat and sources of ignition.[5][10]

Incompatible with strong oxidizing agents.[5]

Toxicological and Ecological Information
Toxicological Information: The toxicological properties of this compound have not been fully

investigated.[5] It is known to cause skin and serious eye irritation and may cause respiratory

irritation.[2][5][6]

Ecological Information: There is no data available on the ecological effects of this substance.

[6] Do not allow this chemical to enter the environment.[5]

Experimental Workflows and Logical Relationships
The following diagrams illustrate logical workflows for handling and responding to incidents

involving 1,3-Dibromo-5-chlorobenzene.

Spill of 1,3-Dibromo-5-chlorobenzene Occurs Evacuate Immediate Area Don Appropriate PPE
(Gloves, Goggles, Respirator) Ensure Adequate Ventilation Contain the Spill

(Use inert absorbent material)
Collect Spilled Material

(Sweep into a sealed container) Decontaminate the Area Dispose of Waste
(According to regulations)
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Click to download full resolution via product page

Caption: Workflow for Handling a Spill of 1,3-Dibromo-5-chlorobenzene.
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Click to download full resolution via product page

Caption: Decision Tree for First Aid Response to Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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